N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-methoxyacetamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-methoxyacetamide
• InChI: InChI=1S/C17H19N5O4/c1-10(2)11-8-15(23)20-17(18-11)22-14(19-16(24)9-25-3)7-12(21-22)13-5-4-6-26-13/h4-8,10H,9H2,1-3H3,(H,19,24)(H,18,20,23)
• InChI Key: TYXZNIZIRXTWAI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)COC
• Molecular Formula: C17H19N5O4
• Molecular Weight: 357.4 g/mol

Description

N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-methoxyacetamide is a useful research compound. Its molecular formula is C17H19N5O4 and its molecular weight is 357.37. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

Pyrazolo[3,4-d]pyrimidin-4-ones Synthesis : Research by Vovk et al. (2001) demonstrated the synthesis of N-methoxycarbonyl-N'-(5-pyrazolyl)trihaloacetamidines leading to 6-trihalomethyl-4H-pyrazolo[3,4-d]pyrimidin-4-ones via thermal intramolecular cyclocondensation. This method showcases a pathway for creating pyrimidine-based compounds which could include the specified chemical structure (Vovk, Bol’but, Boiko, Pirozhenko, & Chernega, 2001).

Antimicrobial and Anticancer Applications : A study by Al-Sanea et al. (2020) focused on the synthesis of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives. These compounds were evaluated for their anticancer activity against 60 cancer cell lines, with one compound showing significant growth inhibition. This highlights the potential therapeutic applications of compounds related to the chemical structure (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Radioligand Imaging Applications : Dollé et al. (2008) described the synthesis and application of a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides as selective ligands for the translocator protein (18 kDa), including the development of a radioligand for imaging with positron emission tomography (PET). This underscores the importance of pyrimidine and pyrazole derivatives in developing diagnostic tools (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Antiviral and Antimicrobial Compounds : Research on the isolation and identification of new compounds from actinomycetes by Wang et al. (2014) included compounds with a furan ring, demonstrating antiviral and antimicrobial activities. This suggests the potential for furan-containing compounds, similar to the specified chemical structure, in the development of new antiviral and antimicrobial agents (Wang, Kong, Wei, Wang, Wang, Hong, & Zhu, 2014).